Cas no 1881330-84-2 (Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate)

• Product Name: Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate
• CAS No: 1881330-84-2
• MF: C₁₂H₁₅BrFNO₂
• MW: 304.155406236649
• CID: 5085348
• PubChem ID: 125116015
• Update Time: 2025-08-05

Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL N-(4-BROMO-3-FLUOROPHENYL)-N-METHYLCARBAMATE
• F73543
• MFCD29043959
• TERT-BUTYLN-(4-BROMO-3-FLUOROPHENYL)-N-METHYLCARBAMATE
• 4-Bromo-N-Boc-3-fluoro-N-methylaniline
• SY387878
• 1881330-84-2
• Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate

• Inchi： 1S/C12H15BrFNO2/c1-12(2,3)17-11(16)15(4)8-5-6-9(13)10(14)7-8/h5-7H,1-4H3
• InChI Key： GBKRMPMMOLENKE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 303.02702g/mol
• Monoisotopic Mass: 303.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5

Additional information on Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate

Professional Introduction to Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate (CAS No. 1881330-84-2)

Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate, with the CAS number 1881330-84-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a fluorinated aromatic ring, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The synthesis and characterization of Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate involve meticulous chemical processes that ensure high purity and yield. The introduction of the 4-bromo-3-fluorophenyl moiety into the carbamate backbone enhances the compound's interaction with biological targets, making it a promising scaffold for drug discovery. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound, facilitating its rapid integration into drug development pipelines.

In the realm of medicinal chemistry, carbamates have been extensively studied for their ability to modulate various enzymatic and receptor systems. The tert-butyl group in Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate not only provides steric stability but also influences the compound's solubility and metabolic profile. These attributes are crucial for optimizing drug-like properties, ensuring that the compound can effectively reach its target site within the body. Moreover, the fluorine atom in the aromatic ring enhances lipophilicity, which is often a desirable characteristic for oral bioavailability.

Recent research has highlighted the potential of fluorinated aromatic compounds in oncology and anti-inflammatory therapies. The 4-bromo-3-fluorophenyl substituent in Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate has been shown to exhibit inhibitory activity against certain kinases and transcription factors involved in cancer progression. Preclinical studies have demonstrated that this compound can disrupt signaling pathways critical for tumor growth and metastasis. These findings underscore its significance as a lead compound in developing novel anticancer agents.

The pharmaceutical industry has increasingly adopted innovative synthetic methodologies to streamline the production of complex molecules like Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate. Techniques such as flow chemistry and microwave-assisted synthesis have improved efficiency and scalability, allowing for larger-scale production without compromising purity. These advancements are particularly relevant in today's fast-paced pharmaceutical landscape, where rapid turnaround times are essential for bringing new drugs to market.

Beyond its therapeutic potential, Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate also serves as a valuable intermediate in the synthesis of more complex derivatives. Researchers can modify its structure to explore new biological activities or enhance existing ones. The versatility of this compound makes it an indispensable tool in medicinal chemistry laboratories worldwide. Its role in developing next-generation pharmaceuticals continues to evolve with each new discovery.

The safety and regulatory aspects of working with Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate are rigorously evaluated to ensure compliance with global standards. While it is not classified as a hazardous substance under current regulations, proper handling protocols must be followed to minimize exposure risks. Detailed toxicological studies have been conducted to assess its acute and chronic effects, providing a comprehensive understanding of its safety profile.

In conclusion, Tert-butyl N-(4-bromo-3-fluorophenyl)-N-methylcarbamate (CAS No. 1881330-84-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, position it as a key player in the discovery of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in addressing global health challenges is set to grow even further.